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Compound of Interest

Compound Name: Histidine, N-benzyl-

Cat. No.: B12110863

Get Quote

Executive Summary: The Diagnostic Landscape
Histidine N-benzyl- derivatives are critical intermediates in peptide synthesis and

peptidomimetic drug design.[1][2][3][4] Their structural characterization relies heavily on

distinguishing the specific site of benzylation: the

-amine (

) versus the imidazole ring (

, typically

or

positions).[3]

While both isomers share the same molecular formula (

, MW ~245.28 Da), their fragmentation pathways under Electrospray Ionization (ESI-MS/MS)
diverge significantly due to the "Mobile Proton" effect and the stability of the resulting
carbocations.
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Quick Comparison: Diagnostic Ions

Feature -Benzyl-L-Histidine (Side
Chain)

-Benzyl-L-Histidine

(Backbone)

Precursor Ion m/z 246.12 m/z 246.12

Primary Neutral Loss
Benzyl radical/cation loss is

dominant.[3][4]
loss is suppressed; Benzyl loss

competes.[3][4]

Base Peak (High CE) m/z 91.05 (Tropylium ion) m/z 91.05 (Tropylium ion)

Immonium Ion
m/z 110.07 (Standard His

immonium)

m/z 200.11 (Benzyl-His

immonium)

Key Mechanism
Charge retention on Imidazole

or Benzyl.[3]

Charge retention on

leads to modified b-ions.[3][4]

Technical Deep Dive: Fragmentation Mechanics
The Tropylium Ion Driver (m/z 91)
The defining feature of any benzyl-substituted system in mass spectrometry is the formation of

the Tropylium ion (

) at m/z 91.05.[3]

Mechanism: Upon Collisional Induced Dissociation (CID), the benzyl group cleaves

heterolytically.[3][5] The benzyl cation immediately rearranges to the seven-membered

aromatic tropylium ring, which is exceptionally stable due to Hückel's rule (6

electrons).

Intensity: This peak is often the base peak at higher collision energies (>25 eV) for both

isomers.[3]

Isomer Differentiation via Immonium Ions
The "smoking gun" for distinguishing
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-benzyl from

-benzyl is the immonium ion.[3]

-Benzyl-His: The benzyl group is on the side chain.[3][5] The backbone cleavage produces a
standard histidine immonium ion (m/z 110) or a benzylated side-chain fragment.[3] However,
because the benzyl group is a good leaving group, the spectrum is dominated by m/z 91 and
m/z 110 (His immonium without benzyl) or m/z 155 (His + H).

-Benzyl-His: The benzyl group is attached to the backbone nitrogen.[4] When the typical
immonium cleavage occurs (loss of CO + OH), the benzyl group remains attached to the
nitrogen. This shifts the immonium ion mass from 110 to 200 Da.[3]

Visualization: Fragmentation Pathways
The following diagram illustrates the divergent pathways for the

-benzyl isomer, highlighting the competition between benzyl elimination and backbone
cleavage.
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Caption: Fragmentation pathway of Nim-Benzyl-L-Histidine showing the competition between

tropylium formation and histidine backbone retention.[4]

Experimental Protocol: Self-Validating Workflow
To ensure reproducibility and trust in your data, follow this standardized ESI-MS/MS workflow.

Sample Preparation
Solvent: 50:50 Methanol/Water + 0.1% Formic Acid.[3][4] (Avoid TFA as it suppresses

ionization).[3]

Concentration: 1–10 µM. (High concentrations promote dimerization, [2M+H]+ at m/z 491).[3]

Instrument Parameters (Q-TOF / Orbitrap)
Ionization: ESI Positive Mode.

Capillary Voltage: 3.0 – 3.5 kV.[3][4]

Cone Voltage: 20–30 V (Keep low to prevent in-source fragmentation of the benzyl group).

Validation Steps (The "Check-Sum")
Survey Scan (MS1): Confirm parent ion at m/z 246.12.

Check: If you see m/z 156 in MS1, your source voltage is too high (in-source

fragmentation).[3][4]

Product Ion Scan (MS2): Ramp Collision Energy (CE) from 10 to 40 eV.[3]

Data Verification:

At 10-15 eV: Look for m/z 156 (Loss of Benzyl).[3][4]

At 25-35 eV: Look for m/z 91 (Tropylium) and m/z 110 (Immonium).[3][4]

Absence of m/z 200 confirms the benzyl is NOT on the alpha-amine.
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Comparative Data Table
Use this table to interpret your specific spectrum.

m/z (Observed) Ion Identity Origin Interpretation

246.12 Parent Intact Molecule.[3][4]

229.09 Fragment

Rare in N-benzyl;

common in free His.[3]

[4]

200.11 Fragment

Diagnostic for

-Benzyl isomer.

(Benzyl-Immonium).

156.08 Fragment

Loss of Benzyl group

(Neutral loss of 90

Da).[3]

110.07 Fragment

Histidine Immonium

Ion (indicates

-benzyl or loss of

-benzyl).[3][4]

91.05 Fragment

Tropylium Ion.

Confirms presence of

Benzyl group.[3]

82/83 Imidazole ring Fragment

Characteristic

imidazole ring

breakup.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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